3-(Propan-2-yl)-1-(2,2,2-trifluoroethyl)piperazine

• IUPAC Name: 3-propan-2-yl-1-(2,2,2-trifluoroethyl)piperazine
• InChI: InChI=1S/C9H17F3N2/c1-7(2)8-5-14(4-3-13-8)6-9(10,11)12/h7-8,13H,3-6H2,1-2H3
• InChI Key: VCJOQYHIIZAOGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCN1)CC(F)(F)F
• Molecular Formula: C9H17F3N2
• Molecular Weight: 210.24 g/mol

Description

3-(Propan-2-yl)-1-(2,2,2-trifluoroethyl)piperazine, also known as TFP, is a synthetic compound that has been widely used in scientific research. It is a piperazine derivative that has gained attention due to its unique chemical properties, which make it a valuable tool for studying various biological processes.

Scientific Research Applications

Antimalarial Activity

Piperazine derivatives, specifically those combining a hydroxyl group, a propane chain, and a fluor, have shown significant potential in inhibiting the growth of the Plasmodium falciparum chloroquine-resistant strain in culture. Notably, certain aryl-alcohol series compounds have demonstrated the ability to inhibit 50% of parasite growth at doses ≤10 μM. The most potent compound in this series exhibited an IC(50) of 0.5 μM against P. falciparum, making it considerably more effective on this parasite than on tumorogenic and non-tumorogenic cells. However, its effectiveness in vivo was limited, only inhibiting 35% of parasite growth at a dosage of 10 mg/kg/day against Plasmodium berghei-infected mice, without impacting survival time. Molecular docking studies have further revealed that this compound binds to the active site of the Plasmodium plasmepsin II enzyme (Mendoza et al., 2011).

Antidepressant and Anxiolytic Properties

Novel 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds have been synthesized and evaluated for their antidepressant activities using Porsolt's behavioral despair (forced swimming) test on albino mice. Additionally, the antianxiety activity of these compounds was assessed through the plus maze method. Specific compounds in this series demonstrated significant antidepressant and antianxiety activities, indicating their potential therapeutic applications (J. Kumar et al., 2017).

Antifungal Activity

A series of 1-(1H-1,2,4-triazol-1-yl)-2-(2,4-difluoro-phenyl)-3-[(4-substituted phenyl)-piperazin-1-yl]-propan-2-ols were designed and synthesized as antifungal agents. Preliminary tests against eight human pathogenic fungi in vitro demonstrated that these compounds exhibit excellent antifungal activities with a broad spectrum. Computational docking results have also provided molecular models for the binding between these compounds and the active site of CACYP51, a crucial enzyme in the fungal cell membrane (Xiaoyun Chai et al., 2011).